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Compound of Interest

Compound Name: Zoxazolamine

Cat. No.: B029605 Get Quote

This document provides crucial safety protocols and logistical information for the handling and

disposal of Zoxazolamine, tailored for researchers, scientists, and drug development

professionals. The following procedural guidance is designed to ensure a safe laboratory

environment and mitigate risks associated with this compound.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Zoxazolamine.
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Property Value Source

Molecular Formula C₇H₅ClN₂O [1][2][3][4]

Molecular Weight 168.58 g/mol [1][3][4]

CAS Number 61-80-3 [1][2][3][4][5]

Appearance
Light brown to yellow-brown

powder/crystalline solid
[1][2]

Melting Point 181-184 °C [1]

Boiling Point (Predicted) 316.8 ± 34.0 °C [1]

Solubility

Soluble in Ethanol (~10

mg/ml), DMSO (~50 mg/ml),

and DMF (~50 mg/ml).

Sparingly soluble in aqueous

buffers.

[2]

Storage Temperature
2-8°C, sealed in a dry, dark

place.
[1]

LD50 (Oral, Rat) 782 mg/kg [6]

LD50 (Oral, Mice) 678 mg/kg [1]

Hazard Identification and Personal Protective Equipment
(PPE)
Zoxazolamine is classified as hazardous. It is harmful if swallowed, in contact with skin, or if

inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5]

Therefore, stringent adherence to PPE protocols is mandatory.

Minimum Required PPE:

Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile). The outer

glove should be worn over the cuff of the lab coat. Change gloves every 30-60 minutes or

immediately if contaminated, torn, or punctured.[7][8]
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Eye Protection: Chemical safety goggles and a face shield must be worn to protect against

splashes and airborne particles.[9]

Respiratory Protection: For handling the powder, use a NIOSH-approved N95 or higher-rated

respirator.[6][7] Operations that may generate significant aerosols or dust should be

conducted in a certified chemical fume hood or a biological safety cabinet.

Lab Coat/Gown: A disposable, low-permeability gown with a solid front, long sleeves, and

tight-fitting cuffs is required.[8]

Footwear: Closed-toe shoes, preferably chemical-resistant, are mandatory. Shoe covers

should be considered to prevent tracking contamination.[7][10]

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of Zoxazolamine from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Zoxazolamine in a designated, well-ventilated, and locked cabinet at 2-8°C, away

from incompatible materials such as strong oxidizing agents.[1][6]

The storage area should be clearly labeled with appropriate hazard warnings.

2. Preparation and Experimentation:

All handling of Zoxazolamine powder must be conducted within a certified chemical fume

hood or other contained ventilation device.

Before handling, ensure all necessary PPE is donned correctly.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling Zoxazolamine. If not

disposable, decontaminate them thoroughly after use.

For solubilization, add the solvent to the Zoxazolamine powder slowly to avoid generating

dust. Zoxazolamine is soluble in organic solvents like ethanol, DMSO, and DMF.[2]
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If preparing aqueous solutions, first dissolve Zoxazolamine in a minimal amount of DMSO

and then dilute with the aqueous buffer. Aqueous solutions should not be stored for more

than one day.[2]

3. Spill Management:

In case of a spill, evacuate the immediate area and restrict access.

For small powder spills, gently cover with absorbent material (e.g., vermiculite or sand). Do

not dry sweep.

For liquid spills, absorb with chemical absorbent pads.

All spill cleanup materials must be collected in a sealed, labeled hazardous waste container.

Decontaminate the spill area thoroughly.

4. Decontamination:

All surfaces and equipment that come into contact with Zoxazolamine must be

decontaminated.

Use a suitable decontamination solution (e.g., a high-pH solution or a commercial

decontamination agent) followed by a thorough rinse.

Disposal Plan
Proper disposal of Zoxazolamine and associated waste is critical to prevent environmental

contamination and exposure.

Unused Product: Unused or expired Zoxazolamine should be disposed of as hazardous

chemical waste. Do not dispose of it down the drain or in regular trash.

Contaminated Materials: All disposable items that have come into contact with

Zoxazolamine, including gloves, gowns, weigh boats, and spill cleanup materials, must be

disposed of in a dedicated, clearly labeled hazardous waste container.[11][12]
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Waste Containers: Use leak-proof, sealable containers for all Zoxazolamine waste.

Containers should be stored in a designated hazardous waste accumulation area.

Disposal Procedure: Follow all institutional, local, state, and federal regulations for

hazardous waste disposal.[12] If you cannot access a drug take-back program, mix the

waste with an undesirable substance like cat litter or coffee grounds, place it in a sealed

plastic bag, and dispose of it in the trash.[13]

Workflow and Safety Logic
The following diagram illustrates the logical flow for safely handling Zoxazolamine, from

preparation to disposal, emphasizing critical safety checkpoints.
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Caption: Zoxazolamine Handling and Safety Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zoxazolamine | 61-80-3 [chemicalbook.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. Zoxazolamine - Wikipedia [en.wikipedia.org]

4. scbt.com [scbt.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. fishersci.com [fishersci.com]

7. pppmag.com [pppmag.com]

8. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational
Safety and Health Administration [osha.gov]

9. hsa.ie [hsa.ie]

10. epa.gov [epa.gov]

11. ph.health.mil [ph.health.mil]

12. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs |
Occupational Safety and Health Administration [osha.gov]

13. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Zoxazolamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029605#personal-protective-equipment-for-handling-
zoxazolamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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